Cas no 2166791-67-7 (5-bromo-2-fluoro-4-iodobenzonitrile)
2166791-67-7 structure
Product Name:5-bromo-2-fluoro-4-iodobenzonitrile
5-bromo-2-fluoro-4-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 2166791-67-7
- 5-bromo-2-fluoro-4-iodobenzonitrile
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- Inchi: 1S/C7H2BrFIN/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2H
- InChI Key: UHUUDQMZVFKMED-UHFFFAOYSA-N
- SMILES: IC1C=C(C(C#N)=CC=1Br)F
Computed Properties
- Exact Mass: 324.83994Da
- Monoisotopic Mass: 324.83994Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 23.8Ų
5-bromo-2-fluoro-4-iodobenzonitrile Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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